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Compound of Interest

Compound Name:
5-Fluoro-3-iodo-1-methyl-1H-

pyrazole

CAS No.: 1621585-53-2

Cat. No.: B2386425

Get Quote

Executive Technical Summary
Fluoro-iodo-methyl-pyrazoles represent a high-value, yet physicochemically challenging

scaffold in modern medicinal chemistry. Often utilized as "magic bullet" intermediates for kinase

inhibitors and agrochemicals, these trisubstituted heterocycles offer a unique trifecta of

properties: metabolic stability (via Fluorine), orthogonal reactivity (via Iodine), and

steric/lipophilic modulation (via Methylation).

However, this utility comes at a cost. The interplay between the sigma-hole interactions of the

iodine atom and the dipolar nature of the pyrazole core frequently results in "brick dust" solids

—compounds with high crystal lattice energy and poor aqueous solubility. This guide provides

a structural analysis of these properties and defines a self-validating protocol for accurate

solubility determination.
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Part 1: Molecular Architecture & Physicochemical
Profiles
To understand the solubility behavior of a molecule like 4-fluoro-3-iodo-1-methyl-1H-pyrazole,

one must deconstruct the electronic and steric contributions of each substituent on the pyrazole

core.

The Substituent Triad
The physicochemical profile is dictated by three competing vectors:
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Substituent Position (Typ.) Primary Effect
Physicochemical
Impact

Fluorine (-F) C-4 Electronic Withdrawal

Lowers pKa of the

conjugated acid (less

basic N2). Increases

metabolic stability

against CYP450

oxidation.

Iodine (-I) C-3 or C-5 Halogen Bonding

Creates a positive

electrostatic potential

cap (

-hole), promoting

strong intermolecular

N···I interactions.

Increases LogP

significantly.

Methyl (-CH₃) N-1 Lipophilicity

Caps the H-bond

donor (NH). Prevents

tautomerization.

Increases LogP (+0.5

units approx). Lowers

Melting Point relative

to NH analogs

(disruption of H-bond

network).

Electronic Landscape & pKa
Unsubstituted pyrazole is a weak base (

). The introduction of a highly electronegative fluorine at C-4 exerts a strong inductive effect (-I),
pulling electron density away from the pyrazole nitrogens.

Consequence: The basicity of N-2 decreases, making the molecule less likely to protonate at

physiological pH (7.4). This ensures the molecule remains neutral, maximizing membrane
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permeability but limiting solubility contributions from ionization.

Visualization of Physicochemical Logic
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Figure 1: Structural Activity Relationship (SAR) map detailing how specific substituents drive

the physicochemical properties of the pyrazole scaffold.[1][2]

Part 2: The Solubility Paradox & Crystal Lattice
Energy
The Halogen Bond Factor
While fluorine and methyl groups behave predictably, the iodine atom introduces a

supramolecular complexity known as Halogen Bonding (XB). Unlike smaller halogens, Iodine is

highly polarizable. It exhibits a region of positive electrostatic potential on its outer surface,

opposite the C-I bond, known as the

-hole.

Mechanism: In the solid state, the basic N-2 of one pyrazole molecule donates electron

density into the

-hole of the Iodine on a neighboring molecule.
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Result: This forms robust N···I–C catemeric chains (linear polymeric structures) within the

crystal lattice.

Solubility Impact: To dissolve the solid, the solvent must overcome this significant lattice

energy. Standard organic solvents (MeOH, DCM) work well, but aqueous media fail to break

these interactions efficiently, leading to extremely low aqueous solubility (< 10 µM is

common).

The "Brick Dust" Phenomenon
Fluoro-iodo-methyl-pyrazoles often fall into the "brick dust" category:

High Melting Point: Driven by N···I halogen bonding.

High LogP: Driven by the lipophilic Iodine and Methyl groups.

Low Aqueous Solubility: The General Solubility Equation (GSE) predicts that as MP and

LogP rise, solubility (

) crashes:

Part 3: Experimental Characterization Protocols
Trustworthiness Principle: Predictive models (like ClogP) often fail for iodinated compounds

because they underestimate the

-hole effect. Therefore, empirical determination via Thermodynamic Solubility is the gold
standard.[3] Kinetic methods (precipitation from DMSO) are insufficient due to supersaturation
risks.

Protocol: Thermodynamic Solubility (Shake-Flask
Method)
Objective: Determine the equilibrium solubility of the crystalline solid in pH 7.4 phosphate

buffer.

Materials:

Test Compound (Solid, >95% purity).[4]
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Phosphate Buffer (PBS), pH 7.4.[5]

0.45 µm PVDF Syringe Filters (Low binding).

HPLC-UV or LC-MS/MS system.[6]

Workflow:

Supersaturation: Weigh approx. 2-5 mg of solid compound into a 4 mL glass vial. Add 1 mL

of PBS. (Ensure visible undissolved solid remains; if it dissolves, add more solid).

Equilibration: Cap tightly. Place on an orbital shaker (500 rpm) or rotator at 25°C for 24 to 48

hours. Note: Iodine-containing compounds can be slow to equilibrate due to heavy crystal

packing.

Phase Separation: Centrifuge at 10,000 rpm for 10 minutes.

Filtration: Carefully draw the supernatant and pass through a 0.45 µm PVDF filter. Discard

the first 20% of filtrate to account for non-specific binding to the filter membrane.

Quantification: Dilute the filtrate with Acetonitrile (1:1) to prevent precipitation. Inject onto

HPLC. Calculate concentration against a standard curve prepared in DMSO/Buffer.

Visualization of Analytical Workflow
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Figure 2: Step-by-step workflow for thermodynamic solubility determination, ensuring

equilibrium conditions are met.

Part 4: Synthetic Implications & References
Why persist with such insoluble building blocks? The answer lies in synthetic orthogonality.
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Selective Functionalization: The Iodine atom is an excellent handle for Palladium-catalyzed

cross-coupling (Suzuki-Miyaura, Sonogashira).

Regiocontrol: The Fluorine atom directs lithiation. For example, Lithium-Halogen exchange at

the Iodine position is faster than deprotonation, but the presence of Fluorine can acidify

adjacent protons (C-5), allowing for "Halogen Dance" rearrangements if not carefully

controlled.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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